Cas no 124883-67-6 (2-1-Amino-2-(3-chloro-phenyl)-ethylidene-malononitrile)
2-1-Amino-2-(3-chloro-phenyl)-ethylidene-malononitrile Chemical and Physical Properties
Names and Identifiers
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- 2-[1-Amino-2-(3-chloro-phenyl)-ethylidene]-malononitrile
- 2-[1-Amino-2-(3-chlorophenyl)ethylidene]-malononitrile
- 2-1-Amino-2-(3-chloro-phenyl)-ethylidene-malononitrile
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- MDL: MFCD19981468
- Inchi: 1S/C11H8ClN3/c12-10-3-1-2-8(4-10)5-11(15)9(6-13)7-14/h1-4H,5,15H2
- InChI Key: IBFWVMJYDMOILG-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C/C(=C(\C#N)/C#N)/N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 337
- Topological Polar Surface Area: 73.6
Experimental Properties
- Color/Form: NA
- Density: 1.3±0.1 g/cm3
- Melting Point: 81-87℃
- Boiling Point: 523.8±50.0 °C at 760 mmHg
- Flash Point: 285.2±30.1 °C
2-1-Amino-2-(3-chloro-phenyl)-ethylidene-malononitrile Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
2-1-Amino-2-(3-chloro-phenyl)-ethylidene-malononitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A115410-250mg |
2-[1-Amino-2-(3-chloro-phenyl)-ethylidene]-malononitrile |
124883-67-6 | 250mg |
$ 420.00 | 2022-06-08 | ||
| TRC | A115410-500mg |
2-[1-Amino-2-(3-chloro-phenyl)-ethylidene]-malononitrile |
124883-67-6 | 500mg |
$ 700.00 | 2022-06-08 | ||
| abcr | AB302559-1 g |
2-[1-Amino-2-(3-chloro-phenyl)-ethylidene]-malononitrile; 95% |
124883-67-6 | 1g |
€252.10 | 2023-04-26 | ||
| abcr | AB302559-5 g |
2-[1-Amino-2-(3-chloro-phenyl)-ethylidene]-malononitrile; 95% |
124883-67-6 | 5g |
€811.00 | 2023-04-26 | ||
| abcr | AB302559-1g |
2-[1-Amino-2-(3-chloro-phenyl)-ethylidene]-malononitrile, 95%; . |
124883-67-6 | 95% | 1g |
€252.10 | 2025-03-19 | |
| abcr | AB302559-5g |
2-[1-Amino-2-(3-chloro-phenyl)-ethylidene]-malononitrile, 95%; . |
124883-67-6 | 95% | 5g |
€811.00 | 2025-03-19 |
2-1-Amino-2-(3-chloro-phenyl)-ethylidene-malononitrile Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
Additional information on 2-1-Amino-2-(3-chloro-phenyl)-ethylidene-malononitrile
Research Brief on 2-1-Amino-2-(3-chloro-phenyl)-ethylidene-malononitrile (CAS: 124883-67-6)
2-1-Amino-2-(3-chloro-phenyl)-ethylidene-malononitrile (CAS: 124883-67-6) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a scaffold for designing novel inhibitors targeting various biological pathways. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.
The compound has been identified as a key intermediate in the synthesis of more complex molecules with potential pharmacological properties. Recent research highlights its role in the development of kinase inhibitors, which are crucial for targeting diseases such as cancer and inflammatory disorders. The unique structural features of 2-1-Amino-2-(3-chloro-phenyl)-ethylidene-malononitrile, including its malononitrile moiety, contribute to its ability to interact with specific enzyme active sites, making it a promising candidate for further optimization.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of 2-1-Amino-2-(3-chloro-phenyl)-ethylidene-malononitrile exhibited potent inhibitory activity against a range of tyrosine kinases. The study utilized molecular docking and in vitro assays to validate the compound's binding affinity and selectivity. These findings suggest that the compound could serve as a foundation for developing next-generation kinase inhibitors with improved efficacy and reduced off-target effects.
Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary studies have shown that 2-1-Amino-2-(3-chloro-phenyl)-ethylidene-malononitrile can modulate pathways involved in oxidative stress and neuroinflammation, which are key contributors to conditions like Alzheimer's and Parkinson's diseases. However, further in vivo studies are required to fully elucidate its therapeutic potential and safety profile.
The synthesis of 2-1-Amino-2-(3-chloro-phenyl)-ethylidene-malononitrile has also been optimized in recent years, with researchers developing more efficient and scalable methods. A 2022 paper in Organic Process Research & Development detailed a novel catalytic approach that significantly reduces the number of steps and improves yield, making the compound more accessible for large-scale pharmaceutical applications.
Despite these advancements, challenges remain in the clinical translation of 2-1-Amino-2-(3-chloro-phenyl)-ethylidene-malononitrile-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and bring this promising compound closer to clinical trials.
In conclusion, 2-1-Amino-2-(3-chloro-phenyl)-ethylidene-malononitrile (CAS: 124883-67-6) represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery. Ongoing research continues to uncover its potential, and future studies will likely focus on optimizing its properties for specific therapeutic targets. This compound exemplifies the intersection of chemical innovation and biological relevance, offering exciting opportunities for the development of novel medicines.
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